Cas no 16728-52-2 (Propanenitrile,3-(cyclohexyloxy)-)

• Product Name: Propanenitrile,3-(cyclohexyloxy)-
• CAS No: 16728-52-2
• MF: C₉H₁₅NO
• MW: 153.221502542496
• CID: 162513
• PubChem ID: 85578
• Update Time: 2025-04-19

Propanenitrile,3-(cyclohexyloxy)- Chemical and Physical Properties

Names and Identifiers

• Propanenitrile,3-(cyclohexyloxy)-
• 3-(cyclohexyloxy)propiononitrile
• 3-cyclohexyloxypropanenitrile
• (2-Cyan-aethoxy)-cyclohexan
• 3-(cyclohexyloxy)propanenitrile
• 3-(cyclohexyloxy)-propanenitrile
• 3-cyclohexyloxy-propionitrile
• 3-Cyclohexyloxy-propionsaeure-nitril
• AC1L39RO
• AC1Q4SF7
• CTK4D2602
• NCIOpen2_000369
• NSC69067
• SureCN4212031
• Ai3-05764
• Einecs 240-791-1
• Propanenitrile, 3-(cyclohexyloxy)-
• 72BA2TW2QD
• SCHEMBL4212031
• Z317037706
• NSC 69067
• PROPIONITRILE, 3-(CYCLOHEXYLOXY)-
• NS00025487
• DTXSID90168264
• NSC-69067
• AKOS000188568
• UNII-72BA2TW2QD
• 16728-52-2
• A1-31149
• .BETA.-(CYCLOHEXYLOXY)PROPIONITRILE
• EN300-50920

• Inchi： 1S/C9H15NO/c10-7-4-8-11-9-5-2-1-3-6-9/h9H,1-6,8H2
• InChI Key： KIYRTZOGFLTVIC-UHFFFAOYSA-N
• SMILES： O(CCC#N)C1CCCCC1

Computed Properties

• Exact Mass: 153.11545
• Monoisotopic Mass: 153.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 33Ų

Experimental Properties

• PSA: 33.02